2-(4-chlorophenoxy)-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C18H25ClN2O2S/c19-15-1-3-17(4-2-15)23-12-18(22)20-11-14-5-8-21(9-6-14)16-7-10-24-13-16/h1-4,14,16H,5-13H2,(H,20,22)
• InChI Key: YUIDOFCRSQBIMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)COC2=CC=C(C=C2)Cl)C3CCSC3
• Molecular Formula: C18H25ClN2O2S
• Molecular Weight: 368.9 g/mol
• CAS No.: 2034572-38-6

Description

2-(4-chlorophenoxy)-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H25ClN2O2S and its molecular weight is 368.92. The purity is usually 95%.
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Scientific Research Applications

Potential Pesticides

N-derivatives of related compounds to 2-(4-chlorophenoxy)-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)acetamide have been characterized by X-ray powder diffraction, indicating their potential as pesticides. These organic compounds, including various N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, have been studied for their structural properties, suggesting their utility in agricultural applications (E. Olszewska, B. Tarasiuk, S. Pikus, 2011).

Antibacterial Potentials

A study on acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, similar in structure to the compound , evaluated their antibacterial potentials. These compounds, synthesized through a multi-step process, exhibited moderate inhibitory activities against various bacterial strains, including Gram-negative bacteria. This highlights the potential of such compounds in the development of new antibacterial agents (Kashif Iqbal et al., 2017).

Pharmaceutical Salt Applications

Research has identified a pharmaceutical salt related to the compound, used in pharmaceutical compositions and therapies. This underscores the chemical's versatility and potential in creating effective pharmaceutical formulations (ジュリアン・ジョヴァンニーニ, ボー−イェラン・ヨセフソン, 2005).

Antimicrobial Nano-Materials

The synthesis of N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives has been explored for their antimicrobial activities, indicating the compound's potential as a basis for developing antimicrobial nano-materials. These compounds showed effectiveness against pathogenic bacteria and Candida species, emphasizing their utility in addressing antimicrobial resistance (B. Mokhtari, K. Pourabdollah, 2013).

Obesity Treatment Research

Studies on closely related compounds to this compound have shown effects on reducing food intake and weight gain in obese rats. This suggests potential applications in researching treatments for obesity and related metabolic disorders (F. Massicot, E. Steiner, J. Godfroid, 1985).